Cas no 2229166-08-7 ({4-(pentafluoroethyl)phenylmethyl}hydrazine)

• Product Name: {4-(pentafluoroethyl)phenylmethyl}hydrazine
• CAS No: 2229166-08-7
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 6455272
• PubChem ID: 165668142
• Update Time: 2025-05-19

{4-(pentafluoroethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {4-(pentafluoroethyl)phenylmethyl}hydrazine
• {[4-(pentafluoroethyl)phenyl]methyl}hydrazine
• EN300-1974244
• 2229166-08-7

• Inchi： 1S/C9H9F5N2/c10-8(11,9(12,13)14)7-3-1-6(2-4-7)5-16-15/h1-4,16H,5,15H2
• InChI Key： QASOKHHYXOYOHM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(CNN)=CC=1)F

Computed Properties

• Exact Mass: 240.06858911g/mol
• Monoisotopic Mass: 240.06858911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on {4-(pentafluoroethyl)phenylmethyl}hydrazine

Chemical Profile of {4-(pentafluoroethyl)phenylmethyl}hydrazine (CAS No. 2229166-08-7)

{4-(pentafluoroethyl)phenylmethyl}hydrazine (CAS No. 2229166-08-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by a phenyl ring substituted with a pentafluoroethyl group and a hydrazine moiety, exhibits intriguing chemical reactivity and potential biological activity, making it a subject of extensive study in medicinal chemistry.

The molecular structure of {4-(pentafluoroethyl)phenylmethyl}hydrazine consists of a benzene ring linked to a pentafluoroethyl group at the para position, with a hydrazine group attached to the methyl substituent. The presence of the pentafluoroethyl group introduces strong electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence its reactivity. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

Recent research has highlighted the potential applications of {4-(pentafluoroethyl)phenylmethyl}hydrazine in the design of bioactive molecules. The hydrazine moiety is known for its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in drug synthesis. Furthermore, the phenyl ring can serve as a scaffold for further functionalization, allowing chemists to explore diverse structural modifications and optimize biological activity.

One of the most promising areas of research involving {4-(pentafluoroethyl)phenylmethyl}hydrazine is its role in anticancer drug development. Studies have demonstrated that hydrazine derivatives can exhibit inhibitory effects on certain enzymes and pathways involved in tumor growth and progression. The pentafluoroethyl group, with its strong electron-withdrawing nature, may enhance the binding affinity and selectivity of these derivatives toward their target proteins. This has led to the exploration of {4-(pentafluoroethyl)phenylmethyl}hydrazine as a lead compound for developing novel anticancer agents with improved efficacy and reduced toxicity.

In addition to its applications in oncology, {4-(pentafluoroethyl)phenylmethyl}hydrazine has shown potential in other therapeutic areas. For instance, its structural features make it a suitable candidate for designing compounds that interact with specific biological targets related to neurological disorders. The ability to fine-tune the electronic properties of the molecule through structural modifications allows researchers to develop targeted therapies that address complex diseases more effectively.

The synthesis of {4-(pentafluoroethyl)phenylmethyl}hydrazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps to introduce the hydrazine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

From an industrial perspective, the production of {4-(pentafluoroethyl)phenylmethyl}hydrazine on an industrial scale presents several challenges. The need for high-purity starting materials and stringent reaction conditions necessitates sophisticated manufacturing processes. However, advancements in chemical engineering and process optimization have made it feasible to produce this compound in larger quantities, meeting the demands of both academic research and commercial applications.

The safety profile of {4-(pentafluoroethyl)phenylmethyl}hydrazine is another critical aspect that has been thoroughly investigated. While hydrazine derivatives are known for their potential reactivity, proper handling and storage protocols can mitigate any associated risks. Researchers emphasize the importance of conducting thorough toxicological studies to assess the compound's safety before proceeding with clinical trials or large-scale applications.

In conclusion, {4-(pentafluoroethyl)phenylmethyl}hydrazine (CAS No. 2229166-08-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly in oncology and neurology. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in advancing medical science.